Cas no 89365-28-6 (2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-)
89365-28-6 structure
Product Name:2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-
CAS No:89365-28-6
MF:C6HBrN4O4S
MW:305.065538167953
CID:603166
PubChem ID:14650758
Update Time:2025-04-19
2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro-
- 4-bromo-5,7-dinitro-2,1,3-benzothiadiazole
- 89365-28-6
- DTXSID60562614
- SCHEMBL5708742
-
- Inchi: 1S/C6HBrN4O4S/c7-4-2(10(12)13)1-3(11(14)15)5-6(4)9-16-8-5/h1H
- InChI Key: TZMFBCKTOMCDFJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C=C(C2C1=NSN=2)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 303.89019g/mol
- Monoisotopic Mass: 303.89019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 146Ų
2,1,3-Benzothiadiazole, 4-bromo-5,7-dinitro- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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